Cas no 744981-02-0 (Phosphoramidothioicacid, (1-oxopropyl)-, O-methyl ester (9CI))
744981-02-0 structure
Product Name:Phosphoramidothioicacid, (1-oxopropyl)-, O-methyl ester (9CI)
CAS No:744981-02-0
MF:C4H10NO3PS
MW:183.165860652924
CID:560632
Update Time:2024-03-05
Phosphoramidothioicacid, (1-oxopropyl)-, O-methyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Phosphoramidothioicacid, (1-oxopropyl)-, O-methyl ester (9CI)
- Phosphoramidothioic acid, (1-oxopropyl)-, O-methyl ester (9CI)
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- Inchi: 1S/C4H10NO3PS/c1-3-4(6)5-9(7,10)8-2/h3H2,1-2H3,(H2,5,6,7,10)
- InChI Key: GHGIZCZZAYKYPF-UHFFFAOYSA-N
- SMILES: P(NC(=O)CC)(=S)(OC)O
Computed Properties
- Exact Mass: 183.012
- Monoisotopic Mass: 183.012
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.6A^2
Phosphoramidothioicacid, (1-oxopropyl)-, O-methyl ester (9CI) Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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